4-(2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidin-4-yl)morpholine

• IUPAC Name: 4-[2-[4-[(2-bromophenyl)methyl]piperazin-1-yl]-6-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C20H26BrN5O/c1-16-14-19(25-10-12-27-13-11-25)23-20(22-16)26-8-6-24(7-9-26)15-17-4-2-3-5-18(17)21/h2-5,14H,6-13,15H2,1H3
• InChI Key: AXZSWWXHGZCXJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=CC=C3Br)N4CCOCC4
• Molecular Formula: C20H26BrN5O
• Molecular Weight: 432.4 g/mol

Description

The compound contains several functional groups including a piperazine ring, a pyrimidine ring, and a morpholine ring. Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The pyrimidine ring is a basic structure in nucleotides and nucleic acids, playing a crucial role in many biological processes. The morpholine ring is often used in organic synthesis and drug design due to its versatility and unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on factors such as its exact molecular structure and the presence of functional groups. For example, the presence of a bromine atom could potentially increase the compound’s molecular weight and polarity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Given the presence of a piperazine ring, it’s possible that the compound could interact with various receptors or enzymes in the body.